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Compound of Interest

Compound Name: Eflornithine

Cat. No.: B1207245

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Eflornithine. The following
procedural guidance outlines the necessary personal protective equipment (PPE), handling
procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Summary

Eflornithine hydrochloride is classified as a hazardous substance that requires careful
handling. It can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.
[1][2] Ingestion is also harmful.[2] It is imperative to use appropriate engineering controls and
personal protective equipment to minimize exposure.

Table 1: GHS Hazard Classifications for Eflornithine Hydrochloride

Hazard Class GHS Classification
Acute Toxicity, Oral Category 4[2]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2A / Category 2

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Personal Protective Equipment (PPE) Protocol
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A risk assessment should be conducted for all procedures involving Eflornithine to determine
the appropriate level of PPE. The following table summarizes the recommended PPE based on
Safety Data Sheets (SDS).

Table 2: Recommended Personal Protective Equipment for Handling Eflornithine
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Protection Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield may be required for

splash hazards.

Prevents eye contact which

can cause serious irritation.

Hand Protection

Chemical-impermeable gloves
(e.g., nitrile, neoprene). Gloves
must be inspected before use.
For activities with high
exposure risk, consider

double-gloving.

Avoids direct skin contact,

which can cause irritation.

Body Protection

Alab coat or protective
disposable gown made of low-
permeability fabric with a solid
front, long sleeves, and tight-
fitting cuffs. For significant
exposure risks, fire/flame
resistant and impervious

clothing should be worn.

Protects skin from accidental

spills and contamination.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood is
required to avoid dust and
aerosol formation. If exposure
limits are exceeded or irritation
is experienced, a NIOSH-
approved full-face respirator or
N-95 particle mask may be
necessary. A surgical mask

offers little to no protection.

Prevents inhalation of dust or
aerosols, which may cause

respiratory tract irritation.

Operational Plan: Safe Handling and Storage

Engineering Controls:
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» Ventilation: Always handle Eflornithine in a well-ventilated area. For procedures that may
generate dust or aerosols, such as weighing or preparing solutions, use a chemical fume
hood.

o Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible
in the work area.

Procedural Steps for Handling:

» Preparation: Before handling, inspect all PPE for integrity. Ensure the work area is clean and
uncluttered.

e Donning PPE: Put on a lab coat, followed by safety goggles and any required respiratory
protection. Don gloves last, ensuring cuffs are tucked under the sleeves of the lab coat.

» Handling Solid Eflornithine: Avoid the formation of dust. Use non-sparking tools to prevent
ignition sources.

e Preparing Solutions: When dissolving the compound, add the solid to the solvent slowly to
prevent splashing.

» Post-Handling: After handling, wash hands thoroughly with soap and water, even after
removing gloves. Do not eat, drink, or smoke in the laboratory area.

Storage:
» Store Eflornithine in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep it away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

Emergency and Disposal Plan

Accidental Release Measures (Spills):
o Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation. Remove all sources of ignition.
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o Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do
so. Do not let the chemical enter drains.

e Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,
labeled container for disposal. For liquid spills, absorb with an inert material (e.g., diatomite,
universal binders) and place in a disposal container.

o Decontamination: Clean the spill area thoroughly.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. If irritation persists, consult a doctor.

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Seek immediate medical attention.

e Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person and call a doctor or Poison Control Center immediately.

Disposal Plan:

o Dispose of Eflornithine waste and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.

 Alternatively, for small quantities, mix the medicine with an unappealing substance like dirt or
used coffee grounds, place it in a sealed plastic bag, and dispose of it in the household
trash, ensuring no personal information is on the container.

Chemical and Physical Properties

Understanding the properties of Eflornithine is essential for safe handling.
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Table 3: Physical and Chemical Properties of Eflornithine Hydrochloride Monohydrate

Property Value

Molecular Formula CeéH12F2N20:2 - HCI - H20
Molecular Weight 236.64 g/mol
Appearance Solid

- Stable under normal temperatures and
Stability
pressures.

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate personal
protective equipment when handling Eflornithine.
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Eflornithine Handling: PPE Selection Workflow

(Start: Plan to Handle Eflornithine)

Identify Task:
1. Weighing Solid?
2. Preparing Solution?
3. General Handling?
4. Cleaning Spill?

General Handling
(Low Volume, Contained)

Weighing Solid or Preparing Solution or
Tasks Generating Dust Risk of Splash

Cleaning a Spill

Engineering Controls:

Standard Lab Ventilation Use Chemical Fume Hood

Required Base PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

o | A \
Additional PPE: Additional PPE: _hodtional PPE:
- Respiratory Protection (N95) - Face Shield - Impervious Gpown
- Consider Double Gloves - Consider Double Gloves P
- Double Gloves

Proceed with Task
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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